

Application Notes and Protocols for Assessing the Antibacterial Activity of Quinolones

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Methyl 7-fluoroquinoline-8-carboxylate

Cat. No.: B11894416

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Relevance of Quinolone Efficacy Testing

Quinolones, particularly the fluoroquinolones, represent a critical class of synthetic broad-spectrum antibacterial agents.^{[1][2]} Their mechanism of action, the inhibition of bacterial DNA gyrase and topoisomerase IV, leads to the fragmentation of the bacterial chromosome and ultimately cell death.^{[1][3][4][5]} However, the rise of quinolone-resistant bacterial strains threatens the clinical utility of this important drug class.^{[1][3]} This growing resistance necessitates robust and standardized protocols to accurately assess the in vitro activity of novel and existing quinolones.

This guide provides a detailed overview of the key protocols used to evaluate the antibacterial efficacy of quinolones. It is designed for researchers, scientists, and drug development professionals, offering not just step-by-step methodologies but also the scientific rationale behind the experimental choices.

Core Concepts in Quinolone Activity Assessment

The antibacterial activity of quinolones is multifaceted and can be quantified by several key parameters. Understanding these parameters is crucial for interpreting experimental results and predicting clinical efficacy.

- **Minimum Inhibitory Concentration (MIC):** The lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.[6][7][8] It is a measure of the potency of the antibiotic.
- **Minimum Bactericidal Concentration (MBC):** The lowest concentration of an antibacterial agent required to kill 99.9% of the initial bacterial inoculum.[9][10][11] This parameter distinguishes bactericidal from bacteriostatic agents.
- **Time-Kill Kinetics:** Measures the rate at which an antibiotic kills a bacterial population over time.[12][13] This provides a dynamic view of the antimicrobial effect.
- **Post-Antibiotic Effect (PAE):** The suppression of bacterial growth that persists after a brief exposure of organisms to an antimicrobial agent.[14][15][16] This has important implications for dosing regimens.

Section 1: Determination of Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC)

The MIC and MBC are foundational assessments for any new or existing quinolone. They provide a quantitative measure of the agent's potency and its ability to kill bacteria. Standardized methods for these tests are provided by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST). [17][18][19]

Expertise & Experience: The "Why" Behind the Protocol

The choice of broth microdilution for MIC testing is based on its efficiency and ability to test multiple concentrations simultaneously, providing a more precise value than agar-based methods like disk diffusion.[17][20] The use of cation-adjusted Mueller-Hinton broth (CAMHB)

is critical because divalent cations like magnesium and calcium can affect the activity of quinolones.^[21] The inoculum density is standardized to 0.5 McFarland to ensure reproducibility and comparability of results across different laboratories.^[22]

Trustworthiness: A Self-Validating System

The protocol includes positive (no antibiotic) and negative (no bacteria) controls to ensure the validity of the results. The positive control confirms that the bacteria are viable and capable of growth in the test medium, while the negative control ensures the sterility of the medium. Furthermore, the use of reference strains with known MIC values for the tested quinolone allows for quality control of the assay.^[6]

Protocol 1.1: Broth Microdilution for MIC Determination

Materials:

- Quinolone compound
- 96-well microtiter plates
- Cation-adjusted Mueller-Hinton Broth (CAMHB)
- Bacterial culture in logarithmic growth phase
- 0.5 McFarland turbidity standard
- Spectrophotometer
- Sterile saline or phosphate-buffered saline (PBS)
- Incubator (35°C ± 2°C)

Procedure:

- Prepare Quinolone Stock Solution: Dissolve the quinolone in a suitable solvent to create a high-concentration stock solution. Further dilute in CAMHB to a working stock concentration.


- **Prepare Serial Dilutions:** In a 96-well plate, perform two-fold serial dilutions of the quinolone in CAMHB to achieve a range of desired concentrations. Leave the last well as a positive control (no antibiotic).
- **Prepare Bacterial Inoculum:** From a fresh agar plate, suspend several bacterial colonies in sterile saline or PBS. Adjust the turbidity to match a 0.5 McFarland standard, which corresponds to approximately $1-2 \times 10^8$ CFU/mL.
- **Inoculate the Plate:** Dilute the standardized inoculum in CAMHB to achieve a final concentration of approximately 5×10^5 CFU/mL in each well. Inoculate each well of the microtiter plate with the bacterial suspension, including the positive control well. A negative control well containing only CAMHB should also be included.
- **Incubation:** Incubate the plate at $35^\circ\text{C} \pm 2^\circ\text{C}$ for 16-20 hours.[\[22\]](#)
- **Determine MIC:** The MIC is the lowest concentration of the quinolone that completely inhibits visible growth of the bacteria.[\[6\]](#) This can be assessed visually or by using a microplate reader to measure optical density.

Protocol 1.2: Determination of MBC

Procedure:

- **Subculture from MIC Plate:** Following MIC determination, take a small aliquot (e.g., 10 μL) from each well that showed no visible growth (i.e., at and above the MIC).
- **Plate on Agar:** Spread the aliquot onto a fresh, antibiotic-free agar plate (e.g., Mueller-Hinton Agar).
- **Incubation:** Incubate the agar plates at $35^\circ\text{C} \pm 2^\circ\text{C}$ for 18-24 hours.
- **Determine MBC:** The MBC is the lowest concentration of the quinolone that results in a $\geq 99.9\%$ reduction in the initial inoculum count.[\[9\]](#)[\[10\]](#)[\[11\]](#) This is determined by counting the number of colonies on each plate.

MIC and MBC Determination Workflow



[Click to download full resolution via product page](#)

Caption: Workflow for determining the Minimum Inhibitory and Bactericidal Concentrations.

Section 2: Time-Kill Kinetic Assays

Time-kill assays provide a dynamic picture of a quinolone's bactericidal activity over time. These assays are particularly useful for understanding the concentration-dependent killing nature of quinolones.[23]

Expertise & Experience: The "Why" Behind the Protocol

The concentrations of the quinolone tested are typically multiples of the MIC to assess the dose-response relationship of bacterial killing. Sampling at multiple time points is crucial to construct a comprehensive kill curve. The use of serial dilutions and plating allows for the enumeration of viable bacteria (CFU/mL) at each time point, providing a quantitative measure of the killing rate.

Trustworthiness: A Self-Validating System

A growth control (no antibiotic) is essential to ensure that the bacteria are in a logarithmic growth phase throughout the experiment. The inclusion of a zero-time point sample provides the initial bacterial count, which serves as the baseline for calculating the log reduction in viable cells.

Protocol 2.1: Time-Kill Assay

Materials:


- Quinolone compound
- Bacterial culture in logarithmic growth phase
- CAMHB
- Sterile flasks or tubes
- Shaking incubator ($35^{\circ}\text{C} \pm 2^{\circ}\text{C}$)
- Sterile saline or PBS for dilutions
- Agar plates
- Colony counter

Procedure:

- **Prepare Inoculum:** Grow a bacterial culture to the mid-logarithmic phase in CAMHB. Dilute the culture in fresh, pre-warmed CAMHB to a starting concentration of approximately 5×10^5 to 1×10^6 CFU/mL.
- **Set Up Test Conditions:** Prepare flasks containing the diluted bacterial culture and the quinolone at various concentrations (e.g., 1x, 2x, 4x, and 8x MIC). Include a growth control flask without any antibiotic.
- **Incubation and Sampling:** Incubate the flasks at $35^{\circ}\text{C} \pm 2^{\circ}\text{C}$ with shaking. At predetermined time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each flask.
- **Enumerate Viable Bacteria:** Perform serial dilutions of each aliquot in sterile saline or PBS. Plate the dilutions onto agar plates.
- **Incubate and Count:** Incubate the plates at $35^{\circ}\text{C} \pm 2^{\circ}\text{C}$ for 18-24 hours and then count the number of colonies to determine the CFU/mL at each time point.

- Plot Time-Kill Curve: Plot the log₁₀ CFU/mL against time for each quinolone concentration and the growth control.

Time-Kill Assay Experimental Workflow



[Click to download full resolution via product page](#)

Caption: Experimental workflow for a time-kill kinetic assay.

Section 3: Determination of the Post-Antibiotic Effect (PAE)

The PAE is a measure of the persistent suppression of bacterial growth after a short exposure to an antibiotic.^{[14][15][16]} Quinolones generally exhibit a significant PAE.^{[14][24][25]}

Expertise & Experience: The "Why" Behind the Protocol

Exposing the bacteria to a high concentration of the quinolone (e.g., 10x MIC) for a short period (e.g., 1-2 hours) mimics the peak concentration achieved in vivo after drug administration. The rapid removal of the antibiotic by dilution is crucial to observe the persistent effect. The comparison with a control culture that was not exposed to the antibiotic allows for the calculation of the PAE duration.

Trustworthiness: A Self-Validating System

The inclusion of a control group that undergoes the same dilution and handling steps but without antibiotic exposure is essential. This control accounts for any effects of the experimental manipulation on bacterial growth and provides the baseline growth rate for calculating the PAE.

Protocol 3.1: Post-Antibiotic Effect Assay

Materials:


- Quinolone compound
- Bacterial culture in logarithmic growth phase
- CAMHB
- Sterile centrifuge tubes
- Centrifuge
- Sterile saline or PBS
- Shaking incubator ($35^{\circ}\text{C} \pm 2^{\circ}\text{C}$)

- Spectrophotometer or plate reader

Procedure:

- Prepare Cultures: Grow a bacterial culture to the mid-logarithmic phase in CAMHB.
- Antibiotic Exposure: Expose a test culture to the quinolone at a concentration of 10x MIC for 1-2 hours. A control culture should be handled identically but without the addition of the antibiotic.
- Remove Antibiotic: After the exposure period, rapidly remove the quinolone by either a 1:1000 dilution into fresh, pre-warmed CAMHB or by centrifugation, washing the pellet with sterile saline, and resuspending in fresh CAMHB. Perform the same dilution or centrifugation steps for the control culture.
- Monitor Growth: Incubate both the test and control cultures at $35^{\circ}\text{C} \pm 2^{\circ}\text{C}$ with shaking. Monitor the growth of both cultures by measuring the optical density at regular intervals or by performing viable counts at different time points.
- Calculate PAE: The PAE is calculated using the formula: $\text{PAE} = T - C$, where T is the time required for the viable count in the test culture to increase by 1 log₁₀ above the count observed immediately after antibiotic removal, and C is the corresponding time for the control culture.^[14]

Post-Antibiotic Effect (PAE) Protocol



[Click to download full resolution via product page](#)

Caption: Protocol for determining the Post-Antibiotic Effect (PAE).

Data Presentation and Interpretation

The quantitative data generated from these protocols should be summarized in a clear and concise manner to facilitate comparison and interpretation.

Table 1: Example MIC and MBC Data for a Novel Quinolone

Bacterial Strain	Quinolone	MIC (µg/mL)	MBC (µg/mL)	Interpretation (based on CLSI/EUCAST)
Escherichia coli ATCC 25922	Compound X	0.125	0.25	Susceptible
Staphylococcus aureus ATCC 29213	Compound X	0.5	1	Susceptible
Pseudomonas aeruginosa ATCC 27853	Compound X	2	4	Intermediate
Quinolone-Resistant E. coli	Compound X	32	>64	Resistant

Table 2: Interpretation of Time-Kill Assay Results

Log10 CFU/mL Reduction at 24h	Interpretation
< 3	Bacteriostatic
≥ 3	Bactericidal

Note: A ≥3-log10 reduction in CFU/mL is generally considered the threshold for bactericidal activity.[\[12\]](#)

Table 3: Example PAE Data for Different Quinolones

Bacterial Strain	Quinolone	PAE (hours)
Streptococcus pneumoniae	Levofloxacin	2.5
Streptococcus pneumoniae	Ciprofloxacin	1.8
Haemophilus influenzae	Moxifloxacin	3.2

Conclusion

The protocols detailed in this guide provide a robust framework for assessing the antibacterial activity of quinolones. By understanding the principles behind each method and adhering to standardized procedures, researchers can generate reliable and reproducible data. This is essential for the discovery and development of new quinolone antibiotics that can combat the growing threat of antimicrobial resistance.

References

- Aldred, K. J., Kerns, R. J., & Osheroff, N. (2014). Mechanism of Quinolone Action and Resistance. *Biochemistry*, 53(10), 1565–1574. [[Link](#)]
- Hooper, D. C. (2001). Mechanisms of quinolone action and resistance: where do we stand? *Microbiology*, 147(Pt 4), 757–759. [[Link](#)]
- Hooper, D. C. (2000). Mechanisms of Action and Resistance of Older and Newer Fluoroquinolones. *Clinical Infectious Diseases*, 31(Supplement_1), S24–S28. [[Link](#)]
- Bush, K. (2020). Quinolones: Mechanism, Lethality and Their Contributions to Antibiotic Resistance. *Molecules*, 25(23), 5648. [[Link](#)]
- Spangler, S. K., Jacobs, M. R., & Appelbaum, P. C. (1997). Postantibiotic Effect and Postantibiotic Sub-MIC Effect of Levofloxacin Compared to Those of Ofloxacin, Ciprofloxacin, Erythromycin, Azithromycin, and Clarithromycin against 20 Pneumococci. *Antimicrobial Agents and Chemotherapy*, 41(7), 1599–1602. [[Link](#)]
- Vila, J., & Martínez-Martínez, L. (2009). Mechanism of action of and resistance to quinolones. *Enfermedades Infecciosas y Microbiología Clínica*, 27(1), 31–37. [[Link](#)]
- Fung-Tomc, J., & Gradelski, E. (1995). Loss of bactericidal activities of quinolones during the post-antibiotic effect induced by rifampicin. *Journal of Antimicrobial Chemotherapy*, 36(4), 659–667. [[Link](#)]
- Latest Developed Methods for Antimicrobial Susceptibility Testing. (2022). *Journal of Microbial and Biochemical Technology*, 14(6). [[Link](#)]

- Eiferman, R. A. (2003). The Post Antibiotic Effect (PAE) of Four Ophthalmic Fluoroquinolones and the Sensitivity of Gram Positive and Gram Negative Bacteria To Moxifloxacin. *Investigative Ophthalmology & Visual Science*, 44(13), 4760–4760. [\[Link\]](#)
- Post-antibiotic effect of three quinolones against gram negative isolates from urine. (1992). *Enfermedades Infecciosas y Microbiología Clínica*, 10(7), 384–387. [\[Link\]](#)
- The post-antimicrobial suppressive effect of quinolone agents. (1987). *The Journal of Antimicrobial Chemotherapy*, 20 Suppl B, 49–56. [\[Link\]](#)
- Balouiri, M., Sadiki, M., & Ibensouda, S. K. (2016). Methods for in vitro evaluating antimicrobial activity: A review. *Journal of Pharmaceutical Analysis*, 6(2), 71–79. [\[Link\]](#)
- Khan, Z. A., Siddiqui, M. F., & Park, S. (2019). Current and Emerging Methods of Antibiotic Susceptibility Testing. *Diagnostics*, 9(2), 49. [\[Link\]](#)
- Antimicrobial Sensitivity Testing: It's Importance, Types, Methods and Interpretations. (2022). *IAR Journal of Clinical Research*, 3(6), 57-64. [\[Link\]](#)
- LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. (n.d.). World Organisation for Animal Health. [\[Link\]](#)
- Fung-Tomc, J., Gradelski, E., & Bonner, D. P. (2000). Comparative Killing Rates of Fluoroquinolones and Cell Wall-Active Agents. *Antimicrobial Agents and Chemotherapy*, 44(9), 2541–2544. [\[Link\]](#)
- A new time-kill method of assessing the relative efficacy of antimicrobial agents alone and in combination developed using a representative beta-lactam, aminoglycoside and fluoroquinolone. (1996). *Journal of Antimicrobial Chemotherapy*, 38(2), 193–203. [\[Link\]](#)
- EUCAST - standardising antimicrobial susceptibility testing in Europe. (n.d.). European Committee on Antimicrobial Susceptibility Testing. [\[Link\]](#)
- Minimum Bactericidal Concentration (MBC) Test. (n.d.). Microbe Investigations. [\[Link\]](#)
- Humphries, R. M., Fang, F. C., Aarestrup, F. M., & Hindler, J. A. (2012). In Vitro Susceptibility Testing of Fluoroquinolone Activity Against Salmonella: Recent Changes to CLSI Standards.

Clinical Infectious Diseases, 55(8), 1107–1113. [[Link](#)]

- Viable bacterial counts in time-kill curve assays with ciprofloxacin... (n.d.). ResearchGate. [[Link](#)]
- Giske, C. G., & Turnidge, J. D. (2012). EUCAST expert rules in antimicrobial susceptibility testing. *Clinical Microbiology and Infection*, 18(2), 111–119. [[Link](#)]
- The minimum bactericidal concentration of antibiotics. (2024, September 18). BMG LABTECH. [[Link](#)]
- Twenty-four-hour Area Under the Concentration-Time curve/MIC Ratio as a Generic Predictor of Fluoroquinolone Antimicrobial Effect by Using Three Strains of *Pseudomonas Aeruginosa* and an in Vitro Pharmacodynamic Model. (1996). *Antimicrobial Agents and Chemotherapy*, 40(6), 1341–1348. [[Link](#)]
- Minimum Bactericidal Concentration (MBC) Test. (n.d.). Microchem Laboratory. [[Link](#)]
- Wolska, K., Grudniak, A. M., & Krackiewicz-Dowjat, A. (2021). The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance. *Pharmaceuticals*, 14(2), 123. [[Link](#)]
- Fluoroquinolone Breakpoints for Enterobacteriaceae and *Pseudomonas aeruginosa*. (2019, February 2). Regulations.gov. [[Link](#)]
- Conditions affecting the results of susceptibility testing for the quinolone compounds. (1987). *The Journal of Antimicrobial Chemotherapy*, 20 Suppl B, 33–40. [[Link](#)]
- Antimicrobial Fundamental Concepts. (n.d.). [[Link](#)]
- EUCAST 2017. (n.d.). BrCAST. [[Link](#)]
- Impact of Reappraisal of Fluoroquinolone Minimum Inhibitory Concentration Susceptibility Breakpoints in Gram-Negative Bloodstream Isolates. (2020). *Pharmacy*, 8(2), 79. [[Link](#)]
- 1. Effect of Adjusted CLSI Breakpoints on Center-wide Fluoroquinolone Susceptibilities for Enterobacteriaceae and *Pseudomonas aeruginosa*. (2019, October 5). Open Forum Infectious Diseases. [[Link](#)]

- Surveillance of Fluoroquinolone Resistance in Wisconsin: Geographic Variation and Impact of Revised CLSI Breakpoints. (2022). Clinical Medicine & Research, 20(2), 94–100. [[Link](#)]
- Time–kill kinetics of antibiotics active against rapidly growing mycobacteria. (2014). Journal of Antimicrobial Chemotherapy, 69(11), 3029–3034. [[Link](#)]
- The Antimicrobial Activity of Quinolones. (2023). International Journal of Science and Research Technology, 9(1). [[Link](#)]
- How-to guide: Minimum Inhibitory Concentration (MIC). (2016, September 1). Emery Pharma. [[Link](#)]
- Antibacterial Susceptibility Test Interpretive Criteria. (2026, February 5). U.S. Food and Drug Administration. [[Link](#)]
- Minimum Inhibitory Concentration. (2020, November 3). Life in the Fastlane. [[Link](#)]
- Antimicrobial susceptibility testing EUCAST disk diffusion method. (n.d.). National Institute for Communicable Diseases. [[Link](#)]
- Minimal inhibitory concentration (MIC) test and determination of antimicrobial resistant bacteria. (2014). SEAFDEC/AQD Institutional Repository. [[Link](#)]
- Sample Preparation Approaches for Determination of Quinolones in Aqueous Matrixes: Systematic Review. (n.d.). ACS Measurement Science Au. [[Link](#)]
- European Committee on Antimicrobial Susceptibility Testing. (n.d.). KorId. [[Link](#)]
- HPLC and CE Procedures for the Determination of Fluoroquinolones (2020–2025). (2026, February 27). Molecules. [[Link](#)]
- Sample Preparation Approaches for Determination of Quinolones in Aqueous Matrixes: Systematic Review. (2024, November 14). ACS Measurement Science Au. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. microbiologyresearch.org](https://microbiologyresearch.org) [microbiologyresearch.org]
- [2. HPLC and CE Procedures for the Determination of Fluoroquinolones \(2020–2025\) - PMC](#) [pmc.ncbi.nlm.nih.gov]
- [3. Mechanism of Quinolone Action and Resistance - PMC](#) [pmc.ncbi.nlm.nih.gov]
- [4. academic.oup.com](https://academic.oup.com) [academic.oup.com]
- [5. Mechanism of action of and resistance to quinolones - PMC](#) [pmc.ncbi.nlm.nih.gov]
- [6. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC](#) [pmc.ncbi.nlm.nih.gov]
- [7. emerypharma.com](https://emerypharma.com) [emerypharma.com]
- [8. litfl.com](https://litfl.com) [litfl.com]
- [9. microbe-investigations.com](https://microbe-investigations.com) [microbe-investigations.com]
- [10. bmglabtech.com](https://bmglabtech.com) [bmglabtech.com]
- [11. microchemlab.com](https://microchemlab.com) [microchemlab.com]
- [12. Comparative Killing Rates of Fluoroquinolones and Cell Wall-Active Agents - PMC](#) [pmc.ncbi.nlm.nih.gov]
- [13. A new time-kill method of assessing the relative efficacy of antimicrobial agents alone and in combination developed using a representative beta-lactam, aminoglycoside and fluoroquinolone - PubMed](#) [pubmed.ncbi.nlm.nih.gov]
- [14. Postantibiotic Effect and Postantibiotic Sub-MIC Effect of Levofloxacin Compared to Those of Ofloxacin, Ciprofloxacin, Erythromycin, Azithromycin, and Clarithromycin against 20 Pneumococci - PMC](#) [pmc.ncbi.nlm.nih.gov]
- [15. academic.oup.com](https://academic.oup.com) [academic.oup.com]
- [16. Post-antibiotic effect of three quinolones against gram negative isolates from urine - PubMed](#) [pubmed.ncbi.nlm.nih.gov]
- [17. Methods for in vitro evaluating antimicrobial activity: A review - PMC](#) [pmc.ncbi.nlm.nih.gov]
- [18. downloads.regulations.gov](https://downloads.regulations.gov) [downloads.regulations.gov]
- [19. korld.nil.gov.pl](https://korld.nil.gov.pl) [korld.nil.gov.pl]
- [20. longdom.org](https://longdom.org) [longdom.org]

- 21. Conditions affecting the results of susceptibility testing for the quinolone compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
- 22. pdf.benchchem.com [pdf.benchchem.com]
- 23. asp.mednet.ucla.edu [asp.mednet.ucla.edu]
- 24. iovs.arvojournals.org [iovs.arvojournals.org]
- 25. The post-antimicrobial suppressive effect of quinolone agents - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Application Notes and Protocols for Assessing the Antibacterial Activity of Quinolones]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b11894416/docs#application-notes-and-protocols-for-assessing-the-antibacterial-activity-of-quinolones]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check